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Compound of Interest

Compound Name: 4-Bromoisatin

Cat. No.: B1231351

Essential Safety and Handling Guide for 4-
Bromoisatin

This guide provides critical safety protocols, personal protective equipment (PPE)
requirements, and disposal procedures for the handling of 4-Bromoisatin in a laboratory
setting. Adherence to these guidelines is essential for ensuring the safety of researchers,
scientists, and drug development professionals.

Hazard Summary and GHS Classification

4-Bromoisatin is classified as a hazardous substance. It is harmful if swallowed, in contact
with skin, or inhaled, and causes skin and serious eye irritation.[1][2]
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Hazard Class Category GHS Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4 2]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[1]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation[1][2]
Specific target organ toxicity Target Organs - Respiratory
Category 3

(single exposure)

system.

Signal Word: Warning[3]

Personal Protective Equipment (PPE)

To mitigate risks, the following personal protective equipment is mandatory when handling 4-

Bromoisatin.
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Protection Type Specification Rationale

Safety glasses with side-
) shields or goggles. A face Protects against eye irritation
Eye/Face Protection ) )
shield may be required for from dust or splashes.[2]

splash hazards.

Chemical-resistant gloves ) i
o Prevents skin contact, which
) ] (e.g., nitrile). A lab coat or
Skin Protection ) ) ) can be harmful and cause
chemical-resistant apron is

) irritation.[2]
required.[4][5]

Use only in a well-ventilated
area, such as a chemical fume
) ) hood.[2][6] If dust formation is Prevents inhalation of harmful
Respiratory Protection i )
unavoidable, a NIOSH- dust particles.
approved respirator may be

necessary.

Experimental Protocol: Handling 4-Bromoisatin

1.

Preparation and Engineering Controls:

Ensure a calibrated emergency eyewash station and safety shower are readily accessible.
Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[2]
Keep the container of 4-Bromoisatin tightly closed when not in use.[2]

. Handling the Compound:

Before handling, wash hands thoroughly.[6]

Don all required PPE as specified in the table above.

Avoid the formation of dust and aerosols.[2]

Do not eat, drink, or smoke in the area where 4-Bromoisatin is handled.[6]
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3. In Case of Exposure:
« If Swallowed: Rinse mouth and immediately call a POISON CENTER or doctor.[2]

« If on Skin: Remove contaminated clothing and wash the affected area with plenty of soap
and water for at least 15 minutes. If skin irritation persists, seek medical attention.[2]

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical
advice.[2]

Disposal Plan

All waste containing 4-Bromoisatin must be treated as hazardous waste.

e Solid Waste: Collect any 4-Bromoisatin residue and contaminated materials (e.g., weighing
paper, gloves, wipes) in a designated, sealed, and clearly labeled hazardous waste
container.

e Liquid Waste: If 4-Bromoisatin is dissolved in a solvent, the resulting solution must be
collected in a labeled hazardous waste container compatible with the solvent used.

o Disposal: Dispose of all waste contents and containers through an approved waste disposal
plant, following all local, state, and federal regulations.[2]

Workflow for Handling 4-Bromoisatin

The following diagram outlines the procedural flow for the safe handling of 4-Bromoisatin,
from preparation to disposal.
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Safe Handling Workflow for 4-Bromoisatin

Preparation Emergency Response
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;
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\ 4
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Caption: Procedural workflow for safely handling 4-Bromoisatin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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